![molecular formula C5H9N3O2S B1281981 3,5-dimethyl-1H-pyrazole-4-sulfonamide CAS No. 88398-54-3](/img/structure/B1281981.png)
3,5-dimethyl-1H-pyrazole-4-sulfonamide
Overview
Description
3,5-Dimethyl-1H-pyrazole-4-sulfonamide (DMPS) is an organosulfur compound with a wide range of applications in scientific research. It is a white, odorless, crystalline powder that is soluble in water and alcohol. DMPS is a versatile compound that can be used as a reagent, a catalyst, or a chelating agent in various scientific applications. It is also used as a pharmaceutical ingredient in certain medications.
Scientific Research Applications
Inhibition of Carbonic Anhydrases
Sulfonamide derivatives of heterocyclic compounds like 3,5-dimethyl-1H-pyrazole-4-sulfonamide show promise in inhibiting human carbonic anhydrases, enzymes crucial for various biochemical processes. The presence of heterocyclic systems in these sulfonamides enhances their binding ability to the active sites of carbonic anhydrases, thereby inhibiting their activity. This inhibition is vital for researching specific biological activities and developing new substances (Komshina et al., 2020).
Anti-cancer and Antimicrobial Activities
Synthesized sulfonamide derivatives, including pyrazole variants, have been evaluated for their potential as carbonic anhydrase and acetylcholinesterase inhibitors. These compounds exhibit low cytotoxicity, making them good candidates for developing novel inhibitors for these enzymes. Their selectivity towards cancer cell lines, though generally low, indicates potential for broad-spectrum antitumor activity (Ozmen Ozgun et al., 2019).
Supramolecular Network Contributions
This compound derivatives have been used in studying new metallomacrocyclic Pd(II) complexes, contributing to the development of two-dimensional layer polymers and three-dimensional networks. This research provides insights into the effects of ligand structures on the topology and interpenetration form of these networks (León et al., 2013).
Inhibition of Xanthine Oxidase
Pyrazole-based derivatives, including those derived from this compound, have been studied for their inhibitory activity against xanthine oxidase. This enzyme is significant in the formation of uric acid from xanthine, and its inhibition is crucial for understanding and managing diseases like gout. Some synthesized compounds have demonstrated moderate inhibitory activity, suggesting potential therapeutic applications (Deqiang et al., 2015).
Mechanism of Action
Target of Action
It is known that pyrazole and sulfonamide derivatives constitute an important class of drugs with several types of pharmacological agents .
Mode of Action
These compounds have been tested for their in vitro antiproliferative activity against u937 cells .
Biochemical Pathways
It is known that pyrazole and sulfonamide derivatives can have a wide range of biological properties .
Result of Action
The result of the action of 3,5-dimethyl-1H-pyrazole-4-sulfonamide is the inhibition of cell proliferation in U937 cells . The half maximal inhibitory concentration (IC50) was calculated for each dose .
Action Environment
It is generally recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye when handling this compound .
Biochemical Analysis
Biochemical Properties
3,5-dimethyl-1H-pyrazole-4-sulfonamide plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been shown to exhibit antiproliferative activity against certain cancer cell lines by inhibiting specific enzymes involved in cell division . Additionally, this compound can bind to proteins, altering their conformation and affecting their biological activity . These interactions highlight the compound’s potential as a therapeutic agent in the treatment of various diseases.
Cellular Effects
The effects of this compound on cellular processes are profound. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. In particular, this compound can modulate the activity of key signaling molecules, leading to changes in cell proliferation, apoptosis, and differentiation . Furthermore, this compound has been shown to affect the expression of genes involved in metabolic pathways, thereby altering cellular metabolism and energy production . These cellular effects underscore the compound’s potential in regulating various physiological processes.
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. One of the primary mechanisms involves the binding of the compound to specific biomolecules, such as enzymes and receptors . This binding can result in the inhibition or activation of these biomolecules, leading to changes in their activity and function. Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins . These molecular interactions provide insights into the compound’s mode of action and its potential therapeutic applications.
Temporal Effects in Laboratory Settings
The temporal effects of this compound in laboratory settings have been extensively studied. Over time, the compound’s stability and degradation can influence its biological activity . In vitro studies have shown that this compound remains stable under certain conditions, maintaining its efficacy over extended periods . In vivo studies have indicated that the compound may undergo metabolic degradation, leading to changes in its activity and potential long-term effects on cellular function . These findings highlight the importance of considering temporal factors when evaluating the compound’s therapeutic potential.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. Studies have demonstrated that low to moderate doses of the compound can produce beneficial effects, such as inhibiting tumor growth and reducing inflammation . At high doses, this compound may exhibit toxic or adverse effects, including hepatotoxicity and nephrotoxicity . These dosage-dependent effects underscore the need for careful dose optimization in preclinical and clinical studies to ensure the compound’s safety and efficacy.
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with various enzymes and cofactors, influencing metabolic flux and metabolite levels . For example, the compound can inhibit certain enzymes in the glycolytic pathway, leading to reduced glucose metabolism and energy production . Additionally, this compound can modulate the activity of enzymes involved in lipid metabolism, affecting lipid synthesis and degradation . These interactions highlight the compound’s potential in regulating metabolic processes and its implications for metabolic disorders.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are critical for its biological activity. The compound can be transported across cell membranes via specific transporters and binding proteins . Once inside the cell, this compound can localize to various cellular compartments, including the cytoplasm and nucleus . This distribution pattern influences the compound’s interactions with biomolecules and its overall efficacy . Understanding the transport and distribution mechanisms of this compound is essential for optimizing its therapeutic potential.
Subcellular Localization
The subcellular localization of this compound plays a significant role in its activity and function. The compound can be targeted to specific cellular compartments, such as the mitochondria, endoplasmic reticulum, and lysosomes . This targeting is often mediated by post-translational modifications and targeting signals that direct the compound to its site of action . The subcellular localization of this compound influences its interactions with biomolecules and its overall biological activity . Understanding these localization mechanisms is crucial for developing targeted therapies based on this compound.
properties
IUPAC Name |
3,5-dimethyl-1H-pyrazole-4-sulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N3O2S/c1-3-5(11(6,9)10)4(2)8-7-3/h1-2H3,(H,7,8)(H2,6,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHQFEOHPKNBRIC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1)C)S(=O)(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9N3O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901276776 | |
Record name | 1H-Pyrazole-4-sulfonamide, 3,5-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901276776 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
88398-54-3 | |
Record name | 1H-Pyrazole-4-sulfonamide, 3,5-dimethyl- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=88398-54-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-Pyrazole-4-sulfonamide, 3,5-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901276776 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What were the key findings regarding the antiproliferative activity of the synthesized 3,5-dimethyl-1H-pyrazole-4-sulfonamide derivatives?
A1: The research primarily investigated the antiproliferative activity of novel this compound and 1,3,5-trimethyl-1H-pyrazole-4-sulfonamide derivatives. While the exact mechanism of action wasn't elucidated, the study demonstrated that some of these compounds exhibited in vitro antiproliferative activity against U937 cells. [] This activity was assessed using the CellTiter-Glo Luminescent cell viability assay, which measures cell viability based on ATP presence, and compared to Mitomycin C as a reference compound. [] The study also importantly noted that the tested compounds did not exhibit cytotoxic activity against U937 cells, suggesting a different mechanism of growth inhibition. [] The half maximal inhibitory concentration (IC50) values, indicative of the compound's potency, were determined for each derivative using GraphPad Prism software. []
Q2: How did the researchers characterize the synthesized this compound derivatives?
A2: The synthesized pyrazole-4-sulfonamide derivatives were characterized using a combination of spectroscopic and analytical techniques. This included Fourier transform infrared (FT-IR) spectroscopy, ¹H NMR, ¹³C NMR spectroscopy, and elemental analysis. [] These techniques provided evidence for the successful synthesis and purity of the target compounds.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.